![molecular formula C12H10FNS B7517240 3-[(2-Fluorophenyl)sulfanylmethyl]pyridine](/img/structure/B7517240.png)
3-[(2-Fluorophenyl)sulfanylmethyl]pyridine
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Overview
Description
3-[(2-Fluorophenyl)sulfanylmethyl]pyridine, also known as FPSM, is a chemical compound that has been extensively studied for its potential use in scientific research. FPSM is a pyridine derivative that contains a fluorophenyl and sulfanylmethyl group. This compound has been found to have various biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The mechanism of action of 3-[(2-Fluorophenyl)sulfanylmethyl]pyridine is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This compound has also been found to have anti-inflammatory properties, which may contribute to its potential use in the treatment of other diseases.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. Studies have shown that this compound can inhibit the activity of certain enzymes, such as tyrosine kinases, which are involved in the growth and proliferation of cancer cells. This compound has also been found to have anti-inflammatory properties, which may contribute to its potential use in the treatment of other diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-[(2-Fluorophenyl)sulfanylmethyl]pyridine in lab experiments is its potential as a cancer treatment. This compound has been found to inhibit the growth of cancer cells, making it a promising candidate for further research. However, one limitation of using this compound in lab experiments is its potential toxicity. Further research is needed to determine the safety and efficacy of this compound as a cancer treatment.
Future Directions
There are many potential future directions for research on 3-[(2-Fluorophenyl)sulfanylmethyl]pyridine. One area of research could focus on the development of new cancer treatments using this compound. Another area of research could focus on the use of this compound in the treatment of other diseases, such as inflammation and autoimmune disorders. Further research is needed to fully understand the potential applications of this compound in scientific research.
Synthesis Methods
3-[(2-Fluorophenyl)sulfanylmethyl]pyridine can be synthesized using a multi-step process that involves the reaction of 2-fluorobenzaldehyde with thiourea to form 2-fluorobenzylthiourea. This intermediate is then reacted with 2-bromomethylpyridine to produce this compound.
Scientific Research Applications
3-[(2-Fluorophenyl)sulfanylmethyl]pyridine has been found to have various applications in scientific research. One of the most promising areas of research for this compound is in the field of cancer treatment. Studies have shown that this compound has the potential to inhibit the growth of cancer cells, making it a potential candidate for the development of new cancer treatments.
properties
IUPAC Name |
3-[(2-fluorophenyl)sulfanylmethyl]pyridine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10FNS/c13-11-5-1-2-6-12(11)15-9-10-4-3-7-14-8-10/h1-8H,9H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJXBGNNFABYRHY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)F)SCC2=CN=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10FNS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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